Cas no 1251730-84-3 (1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1251730-84-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5526479
• PubChem ID: 66733496
• Update Time: 2025-05-20

1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C8H16N2O/c1-7(11)10-5-3-8(2,9)4-6-10/h3-6,9H2,1-2H3
• InChI Key： CGLOKRRFPVDBEX-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)(C)CC1)(=O)C

Additional information on 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1251730-84-3 and Product Name: 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one

The compound with CAS No. 1251730-84-3 and the product name 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-amino-4-methylpiperidine moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

Recent studies have highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. The structural motif of 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one aligns well with this trend, as it offers a scaffold that can be readily modified to enhance binding affinity and selectivity for biological targets. In particular, the amino group at the 4-position of the piperidine ring provides a site for functionalization, enabling the synthesis of a diverse array of analogs with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The ethanone group attached to the piperidine core creates a polar moiety that can interact favorably with biological targets, such as enzymes and receptors. This feature has been exploited in various drug discovery campaigns, where such compounds have been shown to exhibit inhibitory activity against key therapeutic targets. For instance, derivatives of this class have demonstrated promise in targeting enzymes involved in metabolic pathways and signal transduction cascades.

The synthesis of 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one involves a series of well-established organic reactions, including condensation and cyclization steps. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production. The compound’s stability under various conditions further enhances its utility in both laboratory and industrial settings. This stability is particularly important for pharmaceutical applications, where consistent quality and performance are paramount.

In terms of biological activity, preliminary studies suggest that 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one exhibits interesting pharmacological profiles. Its interaction with biological targets has been investigated using both computational modeling and experimental techniques. These studies have revealed that the compound can modulate the activity of certain enzymes, potentially leading to therapeutic benefits in areas such as inflammation and neurodegeneration. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for drug discovery.

The versatility of 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one extends beyond its role as an intermediate in drug synthesis. It also serves as a valuable building block for more complex molecules, allowing chemists to explore novel structural motifs with enhanced pharmacological properties. This flexibility has made it a popular choice among researchers working on next-generation therapeutics. By leveraging its unique structural features, scientists can design compounds that are both potent and selective, addressing unmet medical needs more effectively.

As our understanding of biological systems continues to evolve, so too does our ability to harness natural products like 1-(4-Amino-4-methylpiperidin-1-yl)ethan-1-one for therapeutic purposes. Advances in synthetic chemistry and biotechnology have opened up new avenues for drug development, enabling researchers to create molecules with unprecedented precision and functionality. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine, bridging the gap between basic chemical research and clinical applications.

The future prospects for CAS No. 1251730-84-3 and its derivatives are bright, thanks to ongoing efforts in medicinal chemistry and pharmacology. Continued investigation into its properties will likely uncover new applications and expand its utility in treating various diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. By fostering innovation and collaboration, we can accelerate the development of novel therapeutics that address some of society’s most pressing health challenges.